Cas no 1111032-68-8 (4-(3-chloro-4-methoxybenzenesulfonyl)-N,N-diethyl-6-fluoroquinoline-3-carboxamide)

• Product Name: 4-(3-chloro-4-methoxybenzenesulfonyl)-N,N-diethyl-6-fluoroquinoline-3-carboxamide
• CAS No: 1111032-68-8
• MF: C₂₁H₂₀ClFN₂O₄S
• MW: 450.910906791687
• CID: 5385708
• Update Time: 2025-05-24

4-(3-chloro-4-methoxybenzenesulfonyl)-N,N-diethyl-6-fluoroquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-4-methoxyphenyl)sulfonyl-N,N-diethyl-6-fluoroquinoline-3-carboxamide
• 4-(3-chloro-4-methoxybenzenesulfonyl)-N,N-diethyl-6-fluoroquinoline-3-carboxamide

• Inchi： 1S/C21H20ClFN2O4S/c1-4-25(5-2)21(26)16-12-24-18-8-6-13(23)10-15(18)20(16)30(27,28)14-7-9-19(29-3)17(22)11-14/h6-12H,4-5H2,1-3H3
• InChI Key： HPIOCMTZQKVHLX-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=CC=2)C(S(C2=CC=C(OC)C(Cl)=C2)(=O)=O)=C(C(N(CC)CC)=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides

Additional information on 4-(3-chloro-4-methoxybenzenesulfonyl)-N,N-diethyl-6-fluoroquinoline-3-carboxamide

Comprehensive Overview of 4-(3-chloro-4-methoxybenzenesulfonyl)-N,N-diethyl-6-fluoroquinoline-3-carboxamide (CAS No. 1111032-68-8)

The compound 4-(3-chloro-4-methoxybenzenesulfonyl)-N,N-diethyl-6-fluoroquinoline-3-carboxamide (CAS No. 1111032-68-8) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This sulfonamide-based quinoline derivative exhibits unique structural features, making it a subject of interest for researchers exploring novel therapeutic agents. The presence of a fluoroquinoline core combined with a diethylcarboxamide moiety and a chloro-methoxybenzenesulfonyl group contributes to its potential biological activity and pharmacokinetic properties.

In recent years, the scientific community has shown increasing interest in fluoroquinoline derivatives due to their diverse pharmacological applications. The incorporation of a sulfonyl group in this compound enhances its potential as a modulator of specific biological targets. Researchers have been particularly interested in exploring its possible applications in areas such as enzyme inhibition and receptor modulation, which align with current trends in targeted drug discovery and precision medicine approaches.

The structural complexity of 4-(3-chloro-4-methoxybenzenesulfonyl)-N,N-diethyl-6-fluoroquinoline-3-carboxamide presents interesting synthetic challenges that have become a focus area in organic synthesis methodology. Modern synthetic chemists are exploring innovative routes to efficiently construct this molecule, with particular emphasis on green chemistry principles and atom economy - topics that are currently trending in chemical research and frequently searched in academic databases.

From a drug discovery perspective, the pharmacophore elements present in this compound - including the fluoroquinoline core and sulfonamide group - suggest potential interactions with various biological targets. These structural features are commonly associated with molecules that exhibit activity against specific disease pathways, making this compound relevant to current research in small molecule therapeutics development. The presence of both lipophilic and polar groups in its structure also makes it an interesting case study for ADME (Absorption, Distribution, Metabolism, and Excretion) property prediction, a hot topic in pharmaceutical sciences.

The analytical characterization of CAS No. 1111032-68-8 involves sophisticated techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming the compound's structure and purity, which are essential considerations in pharmaceutical development. Recent advancements in analytical chemistry techniques have made it possible to study such complex molecules with greater precision, addressing a common search query among researchers about characterization methods for heterocyclic compounds.

In the context of intellectual property and pharmaceutical patents, compounds like 4-(3-chloro-4-methoxybenzenesulfonyl)-N,N-diethyl-6-fluoroquinoline-3-carboxamide often represent valuable assets. The unique combination of structural elements in this molecule may have implications for patentability and therapeutic applications, topics that are frequently searched by professionals in the pharmaceutical industry and legal sector specializing in chemical patents.

The stability and physicochemical properties of this compound are also subjects of research interest. Understanding its behavior under various conditions (pH, temperature, solvent systems) is crucial for potential formulation development. These aspects connect with current industry focus on drug stability and formulation science, addressing common queries about how molecular structure influences these properties.

From a computational chemistry perspective, CAS No. 1111032-68-8 presents an interesting case for molecular modeling studies. The compound's structure offers opportunities to explore molecular docking simulations and quantitative structure-activity relationship (QSAR) analyses, techniques that are increasingly important in modern drug design workflows and frequently searched topics in computational chemistry forums.

The potential structure-activity relationships of this compound are particularly intriguing to medicinal chemists. Systematic modifications of its core structure could lead to insights about how specific functional groups contribute to biological activity - a fundamental question in medicinal chemistry research that aligns with many user search queries about molecular optimization strategies.

In the broader context of chemical space exploration, compounds like 4-(3-chloro-4-methoxybenzenesulfonyl)-N,N-diethyl-6-fluoroquinoline-3-carboxamide contribute to our understanding of molecular diversity and scaffold hopping in drug discovery. These concepts are central to current discussions in pharmaceutical research and frequently appear in literature searches related to innovative drug discovery approaches.

The synthesis and study of such specialized compounds also contribute to advancing synthetic methodology development. Researchers are particularly interested in developing more efficient routes to construct complex molecules like this one, addressing common search terms related to challenging bond formations and regioselective reactions in organic synthesis.

As research continues on CAS No. 1111032-68-8, its potential applications in various scientific domains may become clearer. The compound represents an excellent example of how structural complexity in organic molecules can lead to unique properties and potential applications, making it a subject worthy of continued investigation in both academic and industrial research settings.